Cas no 2228749-40-2 (2,5-dimethyl-1-(2-methylpropyl)-3-(pyrrolidin-3-yl)-1H-pyrrole)

• Product Name: 2,5-dimethyl-1-(2-methylpropyl)-3-(pyrrolidin-3-yl)-1H-pyrrole
• CAS No: 2228749-40-2
• MF: C₁₄H₂₄N₂
• MW: 220.353763580322
• CID: 6529466
• PubChem ID: 165610397
• Update Time: 2025-06-10

2,5-dimethyl-1-(2-methylpropyl)-3-(pyrrolidin-3-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1-(2-methylpropyl)-3-(pyrrolidin-3-yl)-1H-pyrrole
• EN300-1752671
• 2228749-40-2

• Inchi： 1S/C14H24N2/c1-10(2)9-16-11(3)7-14(12(16)4)13-5-6-15-8-13/h7,10,13,15H,5-6,8-9H2,1-4H3
• InChI Key： MJVVVSVQSKRFDY-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(C)=CC(=C1C)C1CNCC1

Computed Properties

• Exact Mass: 220.193948774g/mol
• Monoisotopic Mass: 220.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17Ų

Additional information on 2,5-dimethyl-1-(2-methylpropyl)-3-(pyrrolidin-3-yl)-1H-pyrrole

Introduction to 2,5-dimethyl-1-(2-methylpropyl)-3-(pyrrolidin-3-yl)-1H-pyrrole (CAS No. 2228749-40-2) and Its Emerging Applications in Chemical Biology

2,5-dimethyl-1-(2-methylpropyl)-3-(pyrrolidin-3-yl)-1H-pyrrole, identified by the CAS number 2228749-40-2, is a complex organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This heterocyclic compound belongs to the pyrrole class, characterized by a five-membered ring containing four carbon atoms and one nitrogen atom. The presence of multiple substituents, including dimethyl groups at the 2- and 5-positions, a tertiary butyl group at the 1-position, and a pyrrolidine moiety at the 3-position, endows this molecule with distinct chemical reactivity and potential biological activity.

The structural features of 2,5-dimethyl-1-(2-methylpropyl)-3-(pyrrolidin-3-yl)-1H-pyrrole make it a promising candidate for various applications in pharmaceutical research and drug development. The pyrrolidine ring, in particular, is a common pharmacophore found in numerous bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of pyrrole derivatives in the design of novel therapeutic agents, owing to their ability to modulate biological pathways effectively.

In recent years, there has been growing interest in exploring the pharmacological potential of 2,5-dimethyl-1-(2-methylpropyl)-3-(pyrrolidin-3-yl)-1H-pyrrole. Research has demonstrated its potential as a scaffold for developing compounds with antimicrobial and anti-inflammatory properties. The unique substitution pattern of this molecule allows for selective binding to biological targets, making it an attractive candidate for further investigation. Additionally, its stability under various conditions enhances its suitability for industrial applications in pharmaceutical synthesis.

One of the most compelling aspects of 2,5-dimethyl-1-(2-methylpropyl)-3-(pyrrolidin-3-yl)-1H-pyrrole is its versatility in chemical modifications. The presence of multiple reactive sites enables chemists to derivatize the molecule into a wide range of analogs with tailored biological activities. This flexibility has been exploited in several research projects aimed at identifying novel drug candidates. For instance, modifications to the pyrrolidine ring have led to compounds with enhanced binding affinity to specific enzymes involved in metabolic disorders.

The synthesis of 2,5-dimethyl-1-(2-methylpropyl)-3-(pyrrolidin-3-yl)-1H-pyrrole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity, making it feasible for large-scale production. The process typically involves condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. These synthetic strategies highlight the compound's feasibility for industrial applications.

From a biological perspective, 2,5-dimethyl-1-(2-methylpropyl)-3-(pyrrolidin-3-yl)-1H-pyrrole has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with biological targets suggests applications in treating various diseases, including those related to inflammation and infection. Furthermore, its structural similarity to known bioactive compounds makes it a valuable tool for structure-based drug design. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify derivatives with improved pharmacological profiles.

The compound's stability and solubility characteristics also make it suitable for formulation into various drug delivery systems. These formulations can enhance bioavailability and target specificity, improving therapeutic efficacy. For example, nanocarriers encapsulating 2,5-dimethyl-1-(2-methylpropyl)-3-(pyrrolidin-3-yl)-1H-pyrrole have been explored as potential treatments for neurological disorders due to their ability to cross the blood-brain barrier efficiently.

In conclusion,2,5-dimethyl-1(2-methylpropyl)-3(pyrroldin-3-y)-1H-pyrro(CAS No.
2228749
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2) will undoubtedly play a crucial role in shaping the future of medicinal chemistry.